Cas no 86646-88-0 (Imidazo[4,5-d][1,3]diazepin-8(4H)-ol,7,8-dihydro-3-[(2-hydroxyethoxy)methyl]-)

• Product Name: Imidazo[4,5-d][1,3]diazepin-8(4H)-ol,7,8-dihydro-3-[(2-hydroxyethoxy)methyl]-
• CAS No: 86646-88-0
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 723093
• PubChem ID: 135776
• Update Time: 2025-04-19

Imidazo[4,5-d][1,3]diazepin-8(4H)-ol,7,8-dihydro-3-[(2-hydroxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d][1,3]diazepin-8(4H)-ol,7,8-dihydro-3-[(2-hydroxyethoxy)methyl]-
• 3-(2-hydroxyethoxymethyl)-7,8-dihydro-4H-imidazo[4,5-d][1,3]diazepin-8-ol
• 3,6,7,8-tetrahydro-3-((2-hydroxyethoxy)methyl)imidazo(4,5-d)(1,3)diazepin-8-ol
• 3,6,7,8-Thid
• 86646-88-0
• CHEMBL35357
• BDBM50028156
• DTXSID101006991
• 3-(2-Hydroxy-ethoxymethyl)-3,6,7,8-tetrahydro-imidazo[4,5-d][1,3]diazepin-8-ol
• 3-[(2-Hydroxyethoxy)methyl]-3,4,7,8-tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol

• Inchi： 1S/C9H14N4O3/c14-1-2-16-6-13-5-12-8-7(15)3-10-4-11-9(8)13/h4-5,7,14-15H,1-3,6H2,(H,10,11)
• InChI Key： MRYMQZBPHUXBOH-UHFFFAOYSA-N
• SMILES： O(CCO)CN1C=NC2=C1NC=NCC2O

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 91.9Ų